Cas no 2287271-86-5 ([3-(3-Methylphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine)

• Product Name: [3-(3-Methylphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine
• CAS No: 2287271-86-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6371347
• PubChem ID: 137943072
• Update Time: 2025-05-21

[3-(3-Methylphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(3-Methylphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine
• 3-(m-tolyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• EN300-6762100
• [3-(3-methylphenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• 2287271-86-5

• Inchi： 1S/C12H16N2/c1-9-3-2-4-10(5-9)11-6-12(7-11,8-11)14-13/h2-5,14H,6-8,13H2,1H3
• InChI Key： MKIAQVFBSSIDLU-UHFFFAOYSA-N
• SMILES： N(C12CC(C3=CC=CC(C)=C3)(C1)C2)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.5±42.0 °C(Predicted)
• pka: 8.36±0.40(Predicted)

Additional information on [3-(3-Methylphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine

Compound CAS No. 2287271-86-5: [3-(3-Methylphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine

The compound with CAS No. 2287271-86-5, known as [3-(3-Methylphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications.

Bicyclo[1.1.1]pentane framework is a distinctive structural motif characterized by its rigid, bridged bicyclic system, which imparts exceptional stability and unique electronic properties to the molecule. This framework serves as a versatile scaffold for various functional groups, making it an attractive target for chemical modifications and drug design.

The 3-(3-Methylphenyl) substituent further enhances the compound's chemical diversity by introducing aromaticity and additional steric effects, which can influence the molecule's reactivity and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems.

Moreover, the hydrazine moiety within the molecule plays a crucial role in enabling various chemical transformations, such as amidation and imine formation, which are essential in organic synthesis.

Advanced computational methods have been employed to investigate the electronic structure and reactivity of this compound, providing valuable insights into its potential applications in catalysis and materials science.

In conclusion, CAS No. 2287271-86-5 represents a promising compound with diverse applications across multiple disciplines, underscoring the importance of continued research into its properties and functionalities.